Cas no 1320337-55-0 ((2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol)
1320337-55-0 structure
Product Name:(2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol
CAS No:1320337-55-0
MF:C10H14O3
MW:182.216363430023
CID:2059233
PubChem ID:129826096
Update Time:2025-04-21
(2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol Chemical and Physical Properties
Names and Identifiers
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- (2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol
- 1320337-55-0
-
- Inchi: 1S/C10H14O3/c1-7(11)10(13)6-8-2-4-9(12)5-3-8/h2-5,7,10-13H,6H2,1H3/t7-,10-/m0/s1
- InChI Key: IVLIIEDCXYKJLC-XVKPBYJWSA-N
- SMILES: O[C@H]([C@H](C)O)CC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 182.094294304g/mol
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 60.7Ų
(2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
1320337-55-0 ((2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol) Related Products
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